Cas no 1354352-24-1 (cis-2-methylazetidin-3-ol;hydrochloride)

• Product Name: cis-2-methylazetidin-3-ol;hydrochloride
• CAS No: 1354352-24-1
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD31728471
• CID: 4589588
• PubChem ID: 134691792
• Update Time: 2025-06-10

cis-2-methylazetidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylazetidin-3-ol hydrochloride
• 2-methylazetidin-3-ol;hydrochloride
• rel-(2R,3R)-2-methylazetidin-3-ol hydrochloride
• trans-2-Methylazetidin-3-ol hydrochloride
• (2S,3R)-2-Methylazetidin-3-ol hydrochloride
• 2-Methylazetidin-3-ol HCl
• SB20164
• cis-2-methylazetidin-3-ol;hydrochloride
• CIS-2-METHYLAZETIDIN-3-OL HCL
• (2R,3R)-2-METHYLAZETIDIN-3-OLHCL
• MFCD31705457
• CS-0368655
• (2R,3R)-2-METHYLAZETIDIN-3-OL HCL
• AS-84562
• SCHEMBL21590957
• 2231664-90-5
• MFCD31728471
• P18433
• (2R,3R)-2-methylazetidin-3-ol;hydrochloride
• cis-2-methylazetidin-3-ol hydrochloride
• (2R,3R)-2-methylazetidin-3-ol hydrochloride
• 1354352-24-1
• 2231663-90-2
• CS-0045459

• MDL： MFCD31728471
• Inchi： 1S/C4H9NO.ClH/c1-3-4(6)2-5-3;/h3-6H,2H2,1H3;1H
• InChI Key： VGWXJFDIRONLQP-UHFFFAOYSA-N
• SMILES： Cl.OC1CNC1C

Computed Properties

• Exact Mass: 123.0450916 g/mol
• Monoisotopic Mass: 123.0450916 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 55.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 123.58
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on cis-2-methylazetidin-3-ol;hydrochloride

Recent Advances in the Study of cis-2-methylazetidin-3-ol;hydrochloride (CAS: 1354352-24-1)

The compound cis-2-methylazetidin-3-ol;hydrochloride (CAS: 1354352-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of cis-2-methylazetidin-3-ol;hydrochloride, which make it a promising scaffold for the design of novel bioactive molecules. The compound's azetidine ring, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive target for pharmaceutical applications. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and ring-closing metathesis, to efficiently produce this compound in high yields and enantiomeric purity.

In terms of biological activity, cis-2-methylazetidin-3-ol;hydrochloride has demonstrated notable efficacy in modulating specific enzymatic pathways. Preliminary in vitro studies indicate that the compound exhibits inhibitory effects against certain proteases and kinases, which are often implicated in cancer and inflammatory diseases. These findings suggest that the compound could serve as a lead structure for the development of new therapeutic agents targeting these pathways.

Further investigations into the pharmacokinetic properties of cis-2-methylazetidin-3-ol;hydrochloride have revealed favorable absorption and distribution profiles. The compound's hydrochloride salt form enhances its solubility and bioavailability, addressing a common challenge in drug development. Animal studies have corroborated these findings, showing sustained plasma concentrations and minimal off-target effects, which bode well for its potential clinical translation.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Current research efforts are focused on structural modifications and derivatization to improve its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of cis-2-methylazetidin-3-ol;hydrochloride-based drugs.

In conclusion, cis-2-methylazetidin-3-ol;hydrochloride (CAS: 1354352-24-1) represents a compelling candidate for further exploration in medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activity and favorable pharmacokinetic properties, position it as a valuable tool for drug discovery. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions in the treatment of various diseases.